Cas no 179892-79-6 (5-Fluoro-3-iodopyridine-2-sulfonamide)

• Product Name: 5-Fluoro-3-iodopyridine-2-sulfonamide
• CAS No: 179892-79-6
• MF: C₅H₄FIN₂O₂S
• MW: 302.065335273743
• CID: 4905899
• Update Time: 2025-11-03

5-Fluoro-3-iodopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-iodopyridine-2-sulfonamide

• Inchi： 1S/C5H4FIN2O2S/c6-3-1-4(7)5(9-2-3)12(8,10)11/h1-2H,(H2,8,10,11)
• InChI Key： VEJYNMWIBYRXQU-UHFFFAOYSA-N
• SMILES： IC1=CC(=CN=C1S(N)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4

Additional information on 5-Fluoro-3-iodopyridine-2-sulfonamide

5-Fluoro-3-Iodopyridine-2-Sulfonamide: A Comprehensive Overview

5-Fluoro-3-iodopyridine-2-sulfonamide, with the CAS number 179892-79-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with fluorine and iodine substituents, along with a sulfonamide group. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 5-fluoro-3-iodopyridine-2-sulfonamide involves a multi-step process that typically begins with the preparation of the pyridine ring. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. This approach not only enhances the efficiency of the synthesis but also aligns with the growing demand for sustainable chemical processes.

The chemical structure of 5-fluoro-3-iodopyridine-2-sulfonamide plays a pivotal role in its reactivity and biological activity. The pyridine ring serves as a rigid framework, while the fluorine and iodine substituents introduce electron-withdrawing effects, which can influence the molecule's electronic properties. The sulfonamide group, on the other hand, is known for its ability to form hydrogen bonds, making it a versatile functional group in drug design. Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents targeting specific protein kinases.

In terms of applications, 5-fluoro-3-iodopyridine-2-sulfonamide has shown promise in several areas. One notable application is its use as an intermediate in the synthesis of bioactive compounds. For example, researchers have employed this compound as a building block for constructing complex heterocyclic systems with potential anti-cancer properties. Additionally, its unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors.

The latest research on 5-fluoro-3-iodopyridine-2-sulfonamide has focused on understanding its interaction with biological systems. Computational studies have provided insights into its binding affinity with various proteins, suggesting potential applications in drug delivery systems. Furthermore, experimental studies have demonstrated its ability to modulate enzyme activity, opening new avenues for its use in enzyme inhibition assays.

In conclusion, 5-fluoro-3-iodopyridine-2-sulfonamide, CAS No. 179892-79-, represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in medicinal chemistry and materials science. As ongoing studies continue to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.